Cas no 954239-82-8 ( )

• Product Name: &nbsp
• CAS No: 954239-82-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD09832209
• CID: 867523
• PubChem ID: 77134733
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-BENZOOXAZOLE-2-CARBOXYLIC ACID AMIDE
• 954239-82-8
• SB40261
• FT-0732170
• 4-Bromobenzo[d]oxazole-2-carboxamide
• 4-BROMO-1,3-BENZOXAZOLE-2-CARBOXAMIDE
•  

• MDL： MFCD09832209
• Inchi： 1S/C8H5BrN2O2/c9-4-2-1-3-5-6(4)11-8(13-5)7(10)12/h1-3H,(H2,10,12)
• InChI Key： JJGRBARWZGIZLH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(N)=O)O2

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1Ų